Cas no 1219798-91-0 (Methyl Octanoate-d15)

• Product Name: Methyl Octanoate-d15
• CAS No: 1219798-91-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 1066009
• Update Time: 2025-11-02

Methyl Octanoate-d15 Chemical and Physical Properties

Names and Identifiers

• Methyl Octanoate-d15
• Methyl octanoate
• Methyl caprylate
• Caprylic acid methyl ester
• Methyl n-octanoate
• OCTANOIC ACID, METHYL ESTER
• Octanoic acid methyl ester
• Uniphat A20
• Methyl octylate
• Methyl octanoate, 99%
• n-Caprylic acid methyl ester
• Methyl ester of octanoic acid
• 7MO740X6QL
• DSSTox_CID_6864
• WE(1:0/8:0)
• DSSTox_RID_78230
• DSSTox_GSID_26864
• n-Octanoic Acid Methyl Ester
• Methyl caprylate (natural)
• FEMA No. 2728
• Methyl oc

• Inchi： 1S/C9H18O2/c1-3-4-5-6-7-8-9(10)11-2/h3-8H2,1-2H3
• InChI Key： JGHZJRVDZXSNKQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 173.224831002 g/mol
• Monoisotopic Mass: 173.224831002 g/mol
• Isotope Atom Count: 15
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 173.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl Octanoate-d15

Comprehensive Guide to Methyl Octanoate-d15 (CAS No. 1219798-91-0): Properties, Applications, and Market Insights

Methyl Octanoate-d15, a deuterated form of methyl octanoate, is a specialized isotopically labeled compound widely used in research and analytical chemistry. With the CAS number 1219798-91-0, this compound is particularly valuable for applications requiring high precision, such as mass spectrometry, NMR spectroscopy, and metabolic studies. The incorporation of 15 deuterium atoms enhances its utility as an internal standard, reducing interference and improving accuracy in quantitative analyses.

The chemical structure of Methyl Octanoate-d15 consists of an eight-carbon fatty acid ester, where all hydrogen atoms are replaced by deuterium. This modification significantly impacts its physical and chemical properties, making it an indispensable tool in stable isotope labeling experiments. Researchers often seek this compound for its ability to provide reliable data in lipid metabolism studies, biofuel research, and pharmaceutical development.

One of the most compelling applications of Methyl Octanoate-d15 is in the field of renewable energy. As the world shifts toward sustainable solutions, biofuels derived from fatty acid methyl esters (FAMEs) have gained immense attention. Deuterated methyl octanoate serves as a critical reference material for analyzing biofuel composition and optimizing production processes. Its role in green chemistry aligns with global trends toward reducing carbon footprints and enhancing energy efficiency.

In the pharmaceutical industry, Methyl Octanoate-d15 is employed to study drug metabolism and pharmacokinetics (DMPK). The deuterium labeling allows researchers to track the compound’s behavior in biological systems without isotopic interference, facilitating the development of safer and more effective medications. This application is particularly relevant given the growing demand for personalized medicine and precision drug delivery systems.

The market for isotopically labeled compounds like Methyl Octanoate-d15 is expanding rapidly, driven by advancements in analytical technologies and increasing investment in life sciences research. Companies specializing in deuterated chemicals are witnessing heightened demand from academic institutions, pharmaceutical firms, and environmental testing laboratories. As regulatory standards for chemical analysis become stricter, the need for high-purity reference materials continues to rise.

For researchers and procurement specialists, sourcing high-quality Methyl Octanoate-d15 is crucial. Key considerations include purity levels, isotopic enrichment, and supplier reliability. Many users also inquire about storage conditions and shelf life, as improper handling can compromise the compound’s integrity. Reputable suppliers often provide detailed certificates of analysis (CoA) to ensure compliance with industry standards.

In summary, Methyl Octanoate-d15 (CAS No. 1219798-91-0) is a versatile and highly specialized compound with broad applications in scientific research, biofuel development, and pharmaceutical innovation. Its unique properties make it an essential tool for modern laboratories, and its market relevance is expected to grow alongside advancements in isotope labeling techniques and sustainable chemistry.